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Compound of Interest

Compound Name: 3',4'-Dihydroxyflavonol

Cat. No.: B1679992

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of chemical compounds is paramount. This document provides immediate, essential
safety and logistical information for the handling and disposal of 3',4'-Dihydroxyflavonol, a
synthetic, cardioprotective flavone. Adherence to these guidelines is critical to mitigate risks
and ensure a safe laboratory environment.

Chemical Identifier:
e Name: 3',4'-Dihydroxyflavonol

e Synonyms: 2-(3,4-Dihydroxyphenyl)-3-hydroxy-4H-1-benzopyran-4-one, 3,3',4'-
Trihydroxyflavone

e CAS Number: 6068-78-6

Primary Hazards:

Acute Toxicity: Toxic if swallowed (Acute Toxicity, Oral - Category 3).[1][2]

Skin Irritation: Causes skin irritation.[3][4]

Eye Irritation: Causes serious eye irritation.[3][4]

Respiratory Irritation: May cause respiratory irritation.[3][4]
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GHS Hazard Pictograms:

e GHSO06: Skull and crossbones

e GHSO07: Exclamation mark

Signal Word: Danger[1][2]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to prevent exposure. The following table

summarizes the required PPE for handling 3',4'-Dihydroxyflavonol.

Standard/Specificat
Body Part PPE Item . Purpose
ion
Hand Chemical-resistant Neoprene or nitrile Prevents skin contact
ands
gloves rubber and irritation.[5]
Protects against
Safety goggles or face )
Eyes/Face ield EN 166 or equivalent splashes and dust.[6]
shie
[7]
Laboratory coat or Prevents
Body chemical-resistant contamination of

coveralls

personal clothing.

Respiratory

Filtering half mask or

respirator

Required when
handling the powder
outside of a fume
hood to prevent
respiratory irritation.[6]

[7]

Feet

Closed-toe shoes

Protects feet from

spills.

Operational Plan: Handling and Disposal
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This section provides step-by-step guidance for the safe handling and disposal of 3',4'-
Dihydroxyflavonol.

Experimental Workflow for Handling
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Preparation

(Don appropriate PPE)

(Work in a chemical fume hood)

'

(Gather all necessary materials)
\ J

Proceed to handling

.

Handling
Y

(Carefully weigh the powder)

'

(Dissolve in appropriate solvent (e.g., DMSO))

J

After experiment

4 Post-H vandling h

(Clean work area and equipment)

(Doff PPE correctly)

(Wash hands thoroughly)

A\ J
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Waste Collection

[Solid Waste (unused chemical, contaminated items)) [Liquid Waste (solutions))

Containment

A 4 y
[Designated Hazardous Waste Container (Solid)) [Designated Hazardous Waste Container (Liquid))

4 Final Disposal )

[Label container with contents)<

:

Contact Environmental Health & Safety (EHS) for pickup)

:

High-temperature incineration by an approved vendor)
o %

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistics for Handling 3',4'-
Dihydroxyflavonol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679992#personal-protective-equipment-for-
handling-3-4-dihydroxyflavonol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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